Cas no 120454-34-4 (Benzenethiol, 2-(phenylmethyl)-)
120454-34-4 structure
Product Name:Benzenethiol, 2-(phenylmethyl)-
CAS No:120454-34-4
MF:C13H12S
MW:200.299382209778
CID:1209703
PubChem ID:5255687
Update Time:2025-04-20
Benzenethiol, 2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 2-(phenylmethyl)-
- 2-benzylbenzenethiol
- DTXSID80413639
- 120454-34-4
- benzyl thiophenol
- SCHEMBL352619
-
- Inchi: 1S/C13H12S/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-9,14H,10H2
- InChI Key: QTKHXEAIGWJFPO-UHFFFAOYSA-N
- SMILES: SC1C=CC=CC=1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 200.06597156g/mol
- Monoisotopic Mass: 200.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 1Ų
Benzenethiol, 2-(phenylmethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
120454-34-4 (Benzenethiol, 2-(phenylmethyl)-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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